Cas no 1797803-59-8 (methyl 7-{4-(methoxycarbonyl)aminobenzenesulfonamido}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: methyl 7-{4-(methoxycarbonyl)aminobenzenesulfonamido}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 1797803-59-8
• MF: C₁₉H₂₁N₃O₆S
• MW: 419.451543569565
• CID: 6201814
• PubChem ID: 71807100
• Update Time: 2025-06-13

methyl 7-{4-(methoxycarbonyl)aminobenzenesulfonamido}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-{4-(methoxycarbonyl)aminobenzenesulfonamido}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• methyl 7-[[4-(methoxycarbonylamino)phenyl]sulfonylamino]-3,4-dihydro-1H-isoquinoline-2-carboxylate
• 1797803-59-8
• AKOS024560402
• methyl 7-{4-[(methoxycarbonyl)amino]benzenesulfonamido}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• F6436-3978
• methyl 7-(4-((methoxycarbonyl)amino)phenylsulfonamido)-3,4-dihydroisoquinoline-2(1H)-carboxylate

• Inchi： 1S/C19H21N3O6S/c1-27-18(23)20-15-5-7-17(8-6-15)29(25,26)21-16-4-3-13-9-10-22(19(24)28-2)12-14(13)11-16/h3-8,11,21H,9-10,12H2,1-2H3,(H,20,23)
• InChI Key： USCOXZGESCZVOJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(=O)OC)(NC1C=CC2=C(C=1)CN(C(=O)OC)CC2)(=O)=O

Computed Properties

• Exact Mass: 419.11510657g/mol
• Monoisotopic Mass: 419.11510657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on methyl 7-{4-(methoxycarbonyl)aminobenzenesulfonamido}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Comprehensive Analysis of Methyl 7-{4-(Methoxycarbonyl)Aminobenzenesulfonamido}-1,2,3,4-Tetrahydroisoquinoline-2-Carboxylate (CAS No. 1797803-59-8)

The compound methyl 7-{4-(methoxycarbonyl)aminobenzenesulfonamido}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1797803-59-8) is a synthetically derived organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a tetrahydroisoquinoline core with a benzenesulfonamide moiety, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for novel sulfonamide derivatives has surged due to their versatility in drug design. The methoxycarbonyl and carboxylate functional groups in this compound enhance its solubility and bioavailability, which are critical factors in modern drug development. This aligns with current trends in personalized medicine, where researchers seek compounds with optimized pharmacokinetic profiles. The unique structural features of CAS No. 1797803-59-8 also make it a candidate for studying structure-activity relationships (SAR), a hot topic in computational chemistry and AI-driven drug discovery.

From a synthetic chemistry perspective, the preparation of methyl 7-{4-(methoxycarbonyl)aminobenzenesulfonamido}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate involves multi-step organic reactions, including sulfonylation and esterification. These processes are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in industrial and academic settings. Its CAS registry number (1797803-59-8) ensures precise identification in chemical databases, a feature highly valued by regulatory bodies and research institutions.

The compound's potential applications extend to central nervous system (CNS) drug development, given the tetrahydroisoquinoline scaffold's historical association with neuroactive molecules. This has sparked interest in its interactions with G-protein-coupled receptors (GPCRs), a trending area in neuroscience research. Additionally, its benzenesulfonamide component is often linked to carbonic anhydrase inhibition, a mechanism explored for treating conditions like glaucoma and epilepsy. Such connections make CAS No. 1797803-59-8 a compelling case study for interdisciplinary research.

Environmental and sustainability considerations are also shaping the discourse around this compound. Green chemistry advocates emphasize the need for eco-friendly synthesis routes for sulfonamide-based drugs, and methyl 7-{4-(methoxycarbonyl)aminobenzenesulfonamido}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is no exception. Researchers are investigating catalytic methods and solvent-free reactions to reduce waste, aligning with global initiatives like the UN Sustainable Development Goals (SDGs).

In summary, methyl 7-{4-(methoxycarbonyl)aminobenzenesulfonamido}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1797803-59-8) represents a convergence of synthetic innovation and therapeutic potential. Its structural complexity and functional diversity position it as a valuable tool for addressing contemporary challenges in drug discovery, molecular biology, and sustainable chemistry. As scientific inquiry evolves, this compound is likely to remain at the forefront of cutting-edge research.